Cas no 1261586-76-8 (5-(4-(Trifluoromethoxy)phenyl)-1-indanone)

• Product Name: 5-(4-(Trifluoromethoxy)phenyl)-1-indanone
• CAS No: 1261586-76-8
• MF: C₁₆H₁₁F₃O₂
• MW: 292.252555131912
• CID: 4987049
• Update Time: 2025-10-29

5-(4-(Trifluoromethoxy)phenyl)-1-indanone Chemical and Physical Properties

Names and Identifiers

• 5-(4-(Trifluoromethoxy)phenyl)-1-indanone
• 5-[4-(trifluoromethoxy)phenyl]-2,3-dihydroinden-1-one

• Inchi： 1S/C16H11F3O2/c17-16(18,19)21-13-5-1-10(2-6-13)11-3-7-14-12(9-11)4-8-15(14)20/h1-3,5-7,9H,4,8H2
• InChI Key： NGJHNKHIGZWPPL-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1C=CC2C(CCC=2C=1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 386
• XLogP3: 4.5
• Topological Polar Surface Area: 26.3

Additional information on 5-(4-(Trifluoromethoxy)phenyl)-1-indanone

Introduction to 5-(4-(Trifluoromethoxy)phenyl)-1-indanone (CAS No. 1261586-76-8)

5-(4-(Trifluoromethoxy)phenyl)-1-indanone is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This molecule, identified by the CAS number 1261586-76-8, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a trifluoromethoxy group and an indanone core contributes to its distinct chemical behavior, making it a valuable candidate for further exploration.

The structural framework of 5-(4-(Trifluoromethoxy)phenyl)-1-indanone consists of a benzene ring substituted with a trifluoromethoxy moiety at the para position, connected to an indanone backbone. This configuration imparts unique electronic and steric properties, which are critical for its interaction with biological targets. The trifluoromethoxy group, in particular, is known for its ability to enhance lipophilicity and metabolic stability, making it a common feature in many pharmacologically active compounds.

In recent years, the pharmaceutical industry has seen a surge in the development of molecules containing fluorine atoms due to their ability to modulate bioactivity. The trifluoromethoxy group in 5-(4-(Trifluoromethoxy)phenyl)-1-indanone plays a pivotal role in this regard, influencing both the pharmacokinetic and pharmacodynamic properties of the compound. Studies have demonstrated that fluorinated aromatic rings can improve binding affinity to enzymes and receptors, thereby increasing the efficacy of drug candidates.

Research into 5-(4-(Trifluoromethoxy)phenyl)-1-indanone has been ongoing, with several groups investigating its potential as a lead compound for novel therapeutics. Its indanone core is particularly interesting, as it is a known scaffold in many bioactive molecules. The indanone moiety is often associated with anti-inflammatory, antimicrobial, and anticancer activities, making it a promising starting point for drug development.

One of the most compelling aspects of 5-(4-(Trifluoromethoxy)phenyl)-1-indanone is its versatility in chemical modification. The presence of both the benzene ring and the indanone core provides multiple sites for functionalization, allowing chemists to tailor the compound's properties for specific applications. This flexibility has led to several derivative compounds being explored in preclinical studies, demonstrating diverse biological activities.

The synthesis of 5-(4-(Trifluoromethoxy)phenyl)-1-indanone involves multi-step organic reactions that highlight the synthetic prowess required to construct such complex molecules. The introduction of the trifluoromethoxy group requires careful handling of fluorinating agents and conditions to ensure high yield and purity. Advances in synthetic methodologies have made it increasingly feasible to produce fluorinated compounds on a larger scale, facilitating their use in industrial applications.

From a computational chemistry perspective, the molecular modeling of 5-(4-(Trifluoromethoxy)phenyl)-1-indanone has provided valuable insights into its interactions with biological targets. The three-dimensional structure helps predict binding modes and affinity scores, which are crucial for optimizing drug candidates. These computational studies have complemented experimental efforts, leading to a more comprehensive understanding of the compound's potential.

The pharmacological profile of 5-(4-(Trifluoromethoxy)phenyl)-1-indanone has been examined across various disease models. Initial studies have shown promising results in inhibiting certain enzymes and receptors relevant to inflammation and cancer. The compound's ability to modulate these pathways suggests its potential as an therapeutic agent. Further research is needed to fully elucidate its mechanism of action and therapeutic window.

In conclusion,5-(4-(Trifluoromethoxy)phenyl)-1-indanone (CAS No. 1261586-76-8) represents a fascinating molecule with significant pharmaceutical potential. Its unique structural features, combined with recent advancements in synthetic and computational chemistry, make it an attractive candidate for future drug development. As research continues to uncover new applications for this compound,5-(4-(Trifluoromethoxy)phenyl)-1-indanone is poised to play an important role in advancing therapeutic strategies across multiple diseases.